3-benzyl-3,4,7,8,9,10-hexahydro-2H,6H-benzo[3,4]chromeno[8,7-e][1,3]oxazin-6-one

Specification

• Molecular Formula: C22H21NO3
• Molecular Weight: 347.4 g/mol
• IUPAC Name: 3-benzyl-2,4,7,8,9,10-hexahydroisochromeno[3,4-f][1,3]benzoxazin-6-one
• Standard InChI: InChI=1S/C22H21NO3/c24-22-18-9-5-4-8-16(18)17-10-11-20-19(21(17)26-22)13-23(14-25-20)12-15-6-2-1-3-7-15/h1-3,6-7,10-11H,4-5,8-9,12-14H2
• Standard InChI Key: JUJZAJOOKRHRSH-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C3=C(C4=C(C=C3)OCN(C4)CC5=CC=CC=C5)OC2=O

Introduction

3-Benzyl-3,4,7,8,9,10-hexahydro-2H,6H-benzochromeno[8,7-e]oxazin-6-one is a complex organic compound characterized by its unique fused ring structure, which includes a benzochromene moiety and an oxazine ring. This compound belongs to a larger class of heterocyclic compounds known for their diverse biological activities. Its molecular formula is C₁₈H₁₉N₃O₂, with a molecular weight of approximately 295.36 g/mol.

Synthesis Methods

The synthesis of 3-benzyl-3,4,7,8,9,10-hexahydro-2H,6H-benzochromeno[8,7-e]oxazin-6-one can be achieved through several multi-step organic reactions. These methods often require careful control of reaction conditions to achieve high yields and purity. Common steps involve the use of specific solvents, temperature control, and bases to facilitate the reactions.

Biological Activities and Potential Applications

Research indicates that compounds similar to 3-benzyl-3,4,7,8,9,10-hexahydro-2H,6H-benzochromeno[8,7-e]oxazin-6-one exhibit various biological activities, including potential therapeutic applications. The specific biological activities of this compound are still under investigation but suggest promising therapeutic potential. Its unique structure may also lend itself to applications in materials science or as a precursor for other chemical syntheses.

Potential Application	Description
Therapeutic Applications	Potential for treating diseases due to its interaction with biological targets
Materials Science	Possible use as a precursor or component in materials synthesis
Chemical Syntheses	Can serve as a starting material for synthesizing other complex compounds

Interaction Studies

Interaction studies involving this compound focus on understanding how it interacts with biological targets such as enzymes or receptors. These studies typically involve in vitro assays and molecular modeling techniques to predict binding affinities and potential biological effects. Such studies are crucial for determining the therapeutic potential and safety profile of the compound.

Comparison with Similar Compounds

Several compounds share structural similarities with 3-benzyl-3,4,7,8,9,10-hexahydro-2H,6H-benzochromeno[8,7-e]oxazin-6-one. For example, 2-benzylbenzofuran and 1-benzylpyrrole have simpler structures but distinct reactivity profiles. The uniqueness of this compound lies in its intricate fused ring system, combining both benzochromene and oxazine functionalities, which may contribute to diverse biological activities not observed in simpler analogs.

Compound Name	Structure Features	Unique Characteristics
2-Benzylbenzofuran	Simple benzofuran structure	Lower complexity, different biological activity
1-Benzylpyrrole	Pyrrole ring	Distinct reactivity profile
3-Benzyl-3,4,7,8,9,10-hexahydro-2H,6H-benzochromeno[8,7-e]oxazin-6-one	Benzochromene and oxazine rings	Complex structure with potential for diverse biological activities